Cas no 36789-29-4 (Acetamide,N-(2,4-dibromo-5-methylphenyl)-)
36789-29-4 structure
Product Name:Acetamide,N-(2,4-dibromo-5-methylphenyl)-
CAS No:36789-29-4
MF:C9H9Br2NO
MW:306.981860876083
CID:319669
PubChem ID:284101
Update Time:2025-04-19
Acetamide,N-(2,4-dibromo-5-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(2,4-dibromo-5-methylphenyl)-
- 2,4-Dibromo-5-methylacetanilid
- 4.6-Dibrom-3-acetamino-toluol
- 4-Acetamino-resorcin-diaethylaether
- Acetamide, N-(2,4-diethoxyphenyl)-
- acetic acid-(2,4-dibromo-5-methyl-anilide)
- acetic acid-(2,4-diethoxy-anilide)
- ACMC-20lu3s
- CTK3G5147
- Essigsaeure-(2,4-diaethoxy-anilid)
- Essigsaeure-(2,4-dibrom-5-methyl-anilid)
- N-(2,4-dibromo-5-methylphenyl)acetamide
- SCHEMBL2319917
- NSC139714
- NSC-139714
- N-(2,4-Dibromo-5-methylphenyl)ethanimidic acid
- 36789-29-4
- DTXSID70958004
-
- Inchi: 1S/C9H9Br2NO/c1-5-3-9(12-6(2)13)8(11)4-7(5)10/h3-4H,1-2H3,(H,12,13)
- InChI Key: IDFAWNWDTLSIIQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C)C=C1NC(C)=O)Br
Computed Properties
- Exact Mass: 304.90507
- Monoisotopic Mass: 304.905089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 2.8
Experimental Properties
- Density: 1.793
- Boiling Point: 386.8°C at 760 mmHg
- Flash Point: 187.8°C
- Refractive Index: 1.627
- PSA: 29.1
- LogP: 3.55140
Acetamide,N-(2,4-dibromo-5-methylphenyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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